Cas no 68029-38-9 ( )

• Product Name: &nbsp
• CAS No: 68029-38-9
• MF: C₁₄H₁₇N₃S
• MW: 259.369881391525
• CID: 968352
• PubChem ID: 677768
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• (E)-2-cyano-3-[4-(diethylamino)phenyl]prop-2-enethioamide
• AC1LDZFU
• CL 4790
• HMS2750H04
• MolPort-001-630-207
• NSC272446
• NSC-272446
• AKOS000103369
• 2-cyano-3-[4-(n,n-diethylamino)phenyl]prop-2-enethioamide
• 2-cyano-3-[4-(diethylamino)phenyl]-2-propenethioamide
• CHEMBL1528570
• SMR000296699
• 68029-38-9
• DTXSID50350385
• MLS000679375
• SR-01000299270-1
• SR-01000299270
•  

• Inchi： 1S/C14H17N3S/c1-3-17(4-2)13-7-5-11(6-8-13)9-12(10-15)14(16)18/h5-9H,3-4H2,1-2H3,(H2,16,18)/b12-9+
• InChI Key： YOMMFFDVFZELPA-FMIVXFBMSA-N
• SMILES： S=C(/C(/C#N)=C/C1C=CC(=CC=1)N(CC)CC)N

Computed Properties

• Exact Mass: 259.11451
• Monoisotopic Mass: 259.11431873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 85.1Ų

Experimental Properties

• PSA: 53.05
• LogP: 3.42618